Zirconium nitride

• IUPAC Name: azanylidynezirconium
• InChI: InChI=1S/N.Zr
• InChI Key: ZVWKZXLXHLZXLS-UHFFFAOYSA-N
• Canonical SMILES: N#[Zr]
• Molecular Formula: ZrN, NZr
• DSSTOX Substance ID: DTXSID2067119
• Molecular Weight: 105.23 g/mol
• Physical Description: Yellow to brown odorless powder; [Alfa Aesar MSDS] Insoluble in water; [Wikipedia]
• CAS RN: 25658-42-8, 12033-93-1

Description

Zirconium Nitride (ZrN) is an inorganic compound used in a variety of ways due to its properties. It is a hard ceramic material similar to titanium nitride and is a cement-like refractory material. ZrN grown by physical vapor deposition (PVD) is a light gold color similar to elemental gold.

Synthesis Analysis

Zirconium nitride nanopowders were synthesized via a simple direct carbothermic nitridation process of internal gel derived zirconia in the presence of nano-sized carbon black. The effects of reaction temperature, dwell time, and molar ratio of carbon black to Zr (C/Zr) on the phase composition, grain size, and crystal parameters of products were studied.

Molecular Structure Analysis

Zirconium nitride has a very high melting point, hardness, and chemical stability. Compared to the bulk ZrN, its nanoclusters are rarely explored. In this report, a few ZrN nanoclusters were generated using ab initio molecular dynamics simulation.

Chemical Reactions Analysis

Zirconium nitride can replace and even surpass Pt as a catalyst for ORR in alkaline environments. As-synthesized ZrN nanoparticles exhibit a high oxygen reduction performance with the same activity as that of a widely used Pt-on-carbon (Pt/C) commercial catalyst.

Physical And Chemical Properties Analysis

Zirconium nitride exhibits various outstanding physical and chemical properties, such as high melting point, high thermal conductivity, high hardness, good corrosion, wear resistance, low resistivity, and excellent chemical stability. These properties make it suitable for applications in extreme environments.

Scientific Research Applications

• Microwave Absorption :
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Nitrogen Source for Fullerene Synthesis

ZrN serves as a highly efficient nitrogen source for synthesizing fullerenes (Y₃N@C₈₀, Sc₃N@C₈₀, Gd₃N@C₈₀):

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Plasmonics and Sustainability

ZrN, along with titanium nitride (TiN), offers localized plasmon resonances similar to gold but with higher temperature sustainability. .

Clean Energy Reactions

ZrN plays a crucial role in clean energy reactions. .

Mechanism of Action

Target of Action

Zirconium nitride (ZrN) is an inorganic compound that interacts with a variety of targets due to its unique properties . It is primarily used as a hard ceramic material, similar to titanium nitride, and is often used in cermets and laboratory crucibles . It is also commonly used for coating medical devices, industrial parts, automotive and aerospace components, and other parts subject to high wear and corrosive environments .

Mode of Action

Zirconium nitride exhibits covalent bonding due to interactions between the 2p state of nitrogen and the 4d state of zirconium, resulting in Zr–N bonding . This bonding results in a high melting temperature and high thermal and electrical conductivity . The compound can accommodate non-metal vacancies, and its non-stoichiometric formula can be written as ZrN1−x .

Biochemical Pathways

Surface analysis revealed that ZrN has a very thin layer of HO when it is undergoing ORR . This thin layer helps molecules stick to it in a way that is beneficial for the ORR .

Pharmacokinetics

Its physical properties such as high temperature ionic conductivity, corrosion resistivity, good wear resistance, elevated fracture toughness, and high hardness and strength influence its behavior and stability in various environments.

Result of Action

The primary result of Zirconium nitride’s action is its ability to enhance the performance of devices and materials it is applied to. For instance, it is used for coating medical devices, industrial parts, and other components subject to high wear and corrosive environments due to its hardness and resistance to corrosion . In the context of clean energy reactions, ZrN exhibits efficient performances, even outperforming platinum, when used for the ORR in alkaline media .

Action Environment

The environment significantly influences the action of Zirconium nitride. For instance, in anion exchange membrane fuel cells (AEMFCs), which operate in alkaline conditions, ZrN exhibits efficient performances for the ORR . Moreover, the nitrogen amount during deposition influences the properties of ZrN films, such as roughness, wettability, and corrosion resistance .

Future Directions

Zirconium nitride helps power clean energy reactions. The proposed framework will help future designs for transition metal nitrides, paving a path for generating cleaner energy. This tested theory works well not just for ZrN but also for other materials like Fe3N, TiN, and HfN, which are similar to ZrN.